Cas no 1805300-19-9 (Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1805300-19-9
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4812794
• Update Time: 2025-06-28

Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-7(19)4-5-3-6(23-11(14,15)16)8(9(12)13)10(17-5)18(20)21/h3,9H,2,4H2,1H3
• InChI Key： YYNITEMNWSRCLY-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(C=C1OC(F)(F)F)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate

Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805300-19-9): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1805300-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of both difluoromethyl and trifluoromethoxy substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel chemical entities.

The difluoromethyl group, characterized by its electron-withdrawing nature, enhances the metabolic stability of the compound and influences its binding affinity to biological targets. This feature is particularly crucial in drug design, where optimizing metabolic properties can significantly improve drug efficacy and reduce side effects. On the other hand, the trifluoromethoxy group contributes to the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. These structural attributes make Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved pharmacokinetic profiles. The nitro group present in this compound plays a pivotal role in modulating its reactivity and bioavailability. Nitroaromatic compounds have been extensively studied for their potential applications in treating various diseases, including cancer and infectious disorders. The nitro group can be further functionalized through reduction or hydrolysis, providing a versatile platform for synthesizing more complex molecules.

The acetate ester at the 6-position of the pyridine ring adds another layer of functionality to Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate. Ester groups are commonly employed in drug development due to their ability to enhance solubility and improve pharmacokinetic properties. This ester can be hydrolyzed under specific conditions to yield carboxylic acid derivatives, which are often more reactive and can be further modified to achieve desired biological activities.

The synthesis of Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate involves a multi-step process that requires careful optimization of reaction conditions. The introduction of both fluorinated substituents necessitates precise control over temperature, solvent selection, and catalyst systems to ensure high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve the desired molecular structure efficiently.

The applications of Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate extend beyond pharmaceuticals into the agrochemical sector. Fluorinated pyridines are known for their enhanced stability against environmental degradation, making them suitable for developing pesticides and herbicides with prolonged efficacy. The compound's unique structural features may contribute to its ability to interact with biological targets in plants, offering potential benefits in crop protection strategies.

Ongoing research in this field continues to uncover new possibilities for Ethyl 3-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-6-acetate. Studies are exploring its role as a key intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of fluorinated and nitro substituents may enhance its binding affinity to protein targets, leading to more effective therapeutic interventions.

The impact of fluorine atoms on the electronic properties of organic molecules is well-documented, and their incorporation into drug candidates has been proven to improve pharmacological profiles. Ethyl 3-(difluoromethyl)-2-nitro-4-(< strong >trifluoromethoxy strong >)pyridine-6-acetate exemplifies this trend by leveraging fluorine's unique characteristics to enhance drug-like properties. Future studies may focus on optimizing synthetic routes to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, Ethyl 3-(< strong >difluoromethyl strong >)-2-nitro-4-(< strong >trifluoromethoxy strong >)pyridine-6-acetate is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features, including the presence of < strong >difluoromethyl strong >and < strong >trifluoromethoxy strong >substituents, as well as the nitro and ester groups, make it a versatile building block for developing novel chemical entities. As research progresses, this compound is expected to play an increasingly important role in addressing various challenges in medicine and agriculture.